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Compound of Interest

Compound Name: Ethyl trichloroacetate

Cat. No.: B166139 Get Quote

An In-depth Technical Guide to Ethyl Trichloroacetate: Chemical Properties and Structure

For Researchers, Scientists, and Drug Development Professionals

Abstract
Ethyl trichloroacetate is a halogenated organic compound with significant applications in

organic synthesis, serving as a versatile solvent and a key intermediate in the production of

pharmaceuticals and fragrances.[1][2] This technical guide provides a comprehensive overview

of the chemical and physical properties of ethyl trichloroacetate, its molecular structure,

reactivity, and detailed experimental protocols for its synthesis and purification. Spectroscopic

data are also summarized to aid in its characterization. All quantitative data are presented in

structured tables for ease of reference and comparison.

Chemical Structure and Identification
Ethyl trichloroacetate, with the IUPAC name ethyl 2,2,2-trichloroacetate, is the ethyl ester of

trichloroacetic acid.[3] Its structure consists of a trichloromethyl group attached to the carbonyl

carbon of an ethyl ester.
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Identifier Value

IUPAC Name ethyl 2,2,2-trichloroacetate[3]

CAS Number 515-84-4[4][5]

Molecular Formula C₄H₅Cl₃O₂[2][4]

Molecular Weight 191.44 g/mol [3][4]

SMILES CCOC(=O)C(Cl)(Cl)Cl[3][6]

InChI
1S/C4H5Cl3O2/c1-2-9-3(8)4(5,6)7/h2H2,1H3[3]

[6][7]

InChIKey SJMLNDPIJZBEKY-UHFFFAOYSA-N[3][6][7]

EINECS 208-212-7[4]

Physicochemical Properties
Ethyl trichloroacetate is a colorless liquid at room temperature with a characteristic pungent,

menthol-like odor.[1][2][8] It is stable under normal laboratory conditions.[2]

Property Value

Appearance Colorless to pale yellow liquid[2][4]

Odor Pungent, menthol-like[1][2][8]

Density 1.378 g/mL at 25 °C[1][4][6]

Boiling Point 168 °C[1][4][6]

Refractive Index n20/D 1.453[1][4][6]

Vapor Pressure 2.34 hPa at 25 °C[4]

Flash Point 73 °C (163.4 °F) - closed cup[6]

Water Solubility Insoluble[1][2][6]

Solubility in Organic Solvents
Miscible with ethanol, diethyl ether, and

benzene[1][2][6]
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Reactivity and Applications
Ethyl trichloroacetate is a valuable reagent in organic synthesis. Its primary applications stem

from its reactivity as an acylating agent and its use as a solvent.[2]

Organic Synthesis: It serves as a precursor in the synthesis of various organic compounds.

For instance, it is used in the synthesis of the dichlorocarbene precursor,

phenyl(trichloromethyl)mercury.[1][4] It also participates in atom-transfer radical addition

reactions, such as the reaction with styrene catalyzed by ruthenium complexes.[1][6]

Solvent: Due to its ability to dissolve a range of organic compounds, it can be employed as a

medium-boiling point solvent.[2][8]

Intermediates: It is an intermediate in the manufacturing of perfumes and pharmaceuticals.

[1][4][8]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of ethyl
trichloroacetate.

Spectroscopic Data Description

¹H NMR

The proton NMR spectrum shows a triplet at

approximately 1.4 ppm corresponding to the

methyl protons and a quartet at around 4.4 ppm

for the methylene protons, with a coupling

constant (J) of about 7.1 Hz.[7]

Mass Spectrometry

Mass spectral data are available through the

NIST Chemistry WebBook and other databases.

[3][5][9]

Infrared (IR) Spectroscopy
IR spectral data can be found in the NIST

Chemistry WebBook.[5]

Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b166139?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/ethyl-trichloroacetate-dic4670.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6143392.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB6143392_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6143392.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/163155
https://wap.guidechem.com/encyclopedia/ethyl-trichloroacetate-dic4670.html
https://www.chembk.com/en/chem/ethyl%20trichloroacetate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6143392.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB6143392_EN.htm
https://www.chembk.com/en/chem/ethyl%20trichloroacetate
https://www.benchchem.com/product/b166139?utm_src=pdf-body
https://www.benchchem.com/product/b166139?utm_src=pdf-body
https://www.chemicalbook.com/SpectrumEN_515-84-4_1HNMR.htm
https://pubchem.ncbi.nlm.nih.gov/compound/ethyl%20trichloroacetate
https://webbook.nist.gov/cgi/cbook.cgi?ID=515-84-4
https://spectrabase.com/spectrum/6oLfErTyLhx
https://webbook.nist.gov/cgi/cbook.cgi?ID=515-84-4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166139?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of Ethyl Trichloroacetate
Principle: Ethyl trichloroacetate is synthesized via the Fischer esterification of trichloroacetic

acid with ethanol, using concentrated sulfuric acid as a catalyst.[1][4]

Materials:

Trichloroacetic acid (TCA)

Anhydrous ethanol

Concentrated sulfuric acid

5-10% Sodium carbonate solution

Anhydrous calcium chloride

Water

Procedure:

In a round-bottom flask, combine trichloroacetic acid, anhydrous ethanol, and a catalytic

amount of concentrated sulfuric acid.

Heat the mixture to reflux and maintain for 6 hours.[1][4]

After cooling to room temperature, pour the reaction mixture into water to separate the ester

layer.[1][4]

Neutralize the separated ester layer by washing with a 5-10% sodium carbonate solution.[1]

[4]

Wash the neutralized ester with water.[1][4]

Dry the product overnight with anhydrous calcium chloride.[1][4]

Filter to remove the drying agent.
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Purify the final product by distillation to obtain ethyl trichloroacetate. The expected yield is

approximately 75%.[1][4]

Purification of Ethyl Trichloroacetate
Principle: This protocol describes a liquid-liquid extraction and distillation method to purify

crude ethyl trichloroacetate.[4]

Materials:

Crude ethyl trichloroacetate

Saturated aqueous sodium carbonate (Na₂CO₃) solution

Aqueous 50% calcium chloride (CaCl₂) solution

Saturated aqueous sodium chloride (NaCl) solution

Anhydrous calcium chloride (CaCl₂)

Procedure:

In a separatory funnel, wash the crude ethyl trichloroacetate with a saturated aqueous

Na₂CO₃ solution three times.[4]

Subsequently, wash the organic layer with an aqueous 50% CaCl₂ solution three times.[4]

Perform two final washes with a saturated aqueous NaCl solution.[4]

Dry the washed ester over anhydrous CaCl₂.[4]

Filter and distill the product. For higher purity, redistill under reduced pressure.[4]

Visualization of Key Relationships
The following diagram illustrates the logical connections between the fundamental aspects of

ethyl trichloroacetate.
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Caption: Logical flow from structure to properties and applications of ethyl trichloroacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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